7H,8H,9H,10H-pyrido[2,3-c]1,5-naphthyridine hydrochloride
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Overview
Description
7H,8H,9H,10H-pyrido[2,3-c]1,5-naphthyridine hydrochloride is a chemical compound known for its unique structure and potential applications in various scientific fields. This compound is characterized by its fused ring system, which includes both pyridine and naphthyridine moieties.
Preparation Methods
The synthesis of 7H,8H,9H,10H-pyrido[2,3-c]1,5-naphthyridine hydrochloride typically involves multi-step organic reactions. Common synthetic routes include:
Cyclization Reactions: Starting from appropriate precursors, cyclization reactions are employed to form the fused ring system.
Halogenation and Substitution: Halogenation of intermediates followed by substitution reactions to introduce the desired functional groups.
Hydrochloride Formation: The final step often involves the formation of the hydrochloride salt to enhance the compound’s stability and solubility
Industrial production methods may involve optimization of these synthetic routes to improve yield and reduce costs. This can include the use of catalysts, high-throughput screening of reaction conditions, and scaling up the reactions in industrial reactors.
Chemical Reactions Analysis
7H,8H,9H,10H-pyrido[2,3-c]1,5-naphthyridine hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions are common, where halogen atoms in the compound are replaced by other nucleophiles.
Hydrolysis: The compound can undergo hydrolysis under acidic or basic conditions to yield different products
Common reagents and conditions used in these reactions include organic solvents, varying temperatures, and specific catalysts to drive the reactions to completion. Major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
7H,8H,9H,10H-pyrido[2,3-c]1,5-naphthyridine hydrochloride has several scientific research applications:
Medicinal Chemistry: It is studied for its potential as a pharmacophore in drug design, particularly for its interactions with biological targets.
Biological Research: The compound is used in studies involving enzyme inhibition, receptor binding, and cellular assays.
Industrial Applications: It may be used in the development of new materials, such as polymers or coatings, due to its unique chemical properties
Mechanism of Action
The mechanism of action of 7H,8H,9H,10H-pyrido[2,3-c]1,5-naphthyridine hydrochloride involves its interaction with specific molecular targets. These targets can include enzymes, receptors, or other proteins. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved can include signal transduction, gene expression, and metabolic processes .
Comparison with Similar Compounds
Similar compounds to 7H,8H,9H,10H-pyrido[2,3-c]1,5-naphthyridine hydrochloride include other fused ring systems such as quinolines, isoquinolines, and other naphthyridines. What sets this compound apart is its specific ring fusion pattern and the presence of both pyridine and naphthyridine moieties, which can confer unique chemical and biological properties .
Properties
CAS No. |
2613381-26-1 |
---|---|
Molecular Formula |
C11H12ClN3 |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
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